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Compound of Interest

Compound Name: 2-Chloro-6-nitrobenzonitrile

CAS No.: 6575-07-1

Cat. No.: B146369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard: A Proactive Approach to
Safety
2-Chloro-6-nitrobenzonitrile is a compound demanding respect. Its chemical structure,

incorporating a chlorinated aromatic ring, a nitro group, and a nitrile group, presents a multi-

faceted hazard profile. It is classified as harmful if swallowed, in contact with skin, or inhaled,

and can cause serious eye and respiratory irritation.[1] The primary operational directive is to

minimize exposure and prevent unintended reactions.

A foundational element of safe handling is a thorough understanding of the compound's

properties.

Property Value Source

CAS Number 6575-07-1 [2]

Molecular Formula C₇H₃ClN₂O₂ [1]

Hazard Codes Xn, Xi [2]

Storage Temperature 2-8°C [2]
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The causality behind these storage and handling precautions lies in the potential for thermal

decomposition, which can lead to the release of irritating and toxic gases.[3] While specific

decomposition products for 2-Chloro-6-nitrobenzonitrile are not readily available in the

literature, the thermal degradation of similar compounds, such as polyacrylonitrile, is known to

produce hydrogen cyanide and other toxic nitriles.

Immediate Safety Protocols: Personal Protective
Equipment (PPE) and Emergency Preparedness
Before handling 2-Chloro-6-nitrobenzonitrile, a comprehensive Chemical Hygiene Plan

(CHP) must be in place, as mandated by the Occupational Safety and Health Administration

(OSHA).[4][5] This plan should detail standard operating procedures for safe handling and

emergency response.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chloro-6-nitrobenzonitrile:

Eye Protection: Chemical safety goggles conforming to EN166 or NIOSH-approved

standards are essential to protect against dust particles and splashes.[6]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, that have been

inspected for integrity before use.[1] Proper glove removal technique (without touching the

outer surface) is critical to avoid skin contact.[6]

Body Protection: A lab coat or a chemical-resistant suit should be worn to protect the skin.[6]

Respiratory Protection: All handling of the solid compound should be performed in a certified

chemical fume hood to avoid inhalation of dust.[3]
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Spill Response
In the event of a spill, immediate and decisive action is required to mitigate exposure and

contamination.

Minor Spill (Solid Material):

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Wear the appropriate PPE as outlined above.

Containment: Gently cover the spill with a dry absorbent material, such as vermiculite or

sand, to prevent the dust from becoming airborne.

Collection: Carefully sweep up the absorbed material and place it into a suitable, labeled

container for hazardous waste.[1][3][6] Avoid creating dust.[3][6]

Decontamination: Clean the spill area with a detergent and water solution, followed by a

rinse with water.[7] Collect all cleaning materials for disposal as hazardous waste.

Report: Document the spill and the cleanup procedure according to your institution's policies.

Major Spill:

For large spills, or any spill you are not comfortable or equipped to handle, evacuate the area

immediately and contact your institution's Environmental Health and Safety (EHS) office or

emergency response team.[7][8]

Disposal Procedures: A Step-by-Step Guide
The guiding principle for the disposal of 2-Chloro-6-nitrobenzonitrile is that it must be

managed as hazardous waste in accordance with federal, state, and local regulations.[9] Under

no circumstances should this chemical be disposed of down the drain or in the regular trash.

Waste Segregation and Containerization
Proper segregation and containment are the first critical steps in the disposal process.
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Waste Identification: All waste containing 2-Chloro-6-nitrobenzonitrile, including the pure

compound, contaminated materials (e.g., gloves, absorbent pads), and rinsates from

decontamination, must be designated as hazardous waste.

Container Selection:

Solid Waste: Use a leak-proof, sealable container made of a material compatible with

chlorinated and nitrated aromatic compounds.[6] High-density polyethylene (HDPE) or

glass containers are generally suitable.[10]

Liquid Waste (from decontamination): Use a compatible, leak-proof container, leaving at

least 10% headspace to allow for expansion.

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name ("2-Chloro-6-nitrobenzonitrile"), and the accumulation start

date.[1][11]
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Decontamination of Laboratory Equipment
Equipment that has come into contact with 2-Chloro-6-nitrobenzonitrile must be thoroughly

decontaminated.

Initial Wipe-Down: Using a disposable wipe moistened with a suitable solvent (such as

ethanol or acetone), carefully wipe down all surfaces of the contaminated equipment. All
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wipes must be disposed of as hazardous waste.

Washing: Wash the equipment with a laboratory detergent and water.

Rinsing: Rinse thoroughly with water.

Drying: Allow the equipment to air dry completely.

Waste Collection: All rinsates from the decontamination process must be collected as

hazardous liquid waste.

Final Disposal Pathway
The recommended and most secure method for the final disposal of 2-Chloro-6-
nitrobenzonitrile is through a licensed and certified hazardous waste disposal company.

Procedure:

Contact your EHS Office: Your institution's Environmental Health and Safety office will have

established procedures and contracts with hazardous waste vendors.

Schedule a Pickup: Arrange for the collection of your properly labeled and sealed hazardous

waste containers.

Manifesting: Ensure that a hazardous waste manifest is completed for the transportation of

the waste. This is a legal document that tracks the waste from your laboratory to its final

disposal site.

The primary disposal method for this type of compound is typically high-temperature

incineration in a facility equipped with flue gas scrubbing to neutralize harmful combustion

products.[12]

It is imperative to note that chemical neutralization or deactivation of 2-Chloro-6-
nitrobenzonitrile in the laboratory is not recommended without a thoroughly validated and

peer-reviewed protocol specific to this compound. The potential for uncontrolled reactions and

the generation of highly toxic byproducts, such as hydrogen cyanide, presents an unacceptable

risk.
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Regulatory Framework: Adherence to EPA and
OSHA Standards
All disposal procedures must comply with the regulations set forth by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and

OSHA's Laboratory Standard (29 CFR 1910.1450).[4][13] It is the responsibility of the waste

generator (the laboratory) to ensure that all hazardous waste is properly identified, managed,

and disposed of in accordance with these regulations.

Conclusion: A Culture of Safety
The proper disposal of 2-Chloro-6-nitrobenzonitrile is not merely a procedural task but a

reflection of a laboratory's commitment to a culture of safety. By adhering to these guidelines,

researchers can ensure the protection of themselves, their colleagues, and the environment.

This proactive approach to chemical waste management is fundamental to responsible

scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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